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Compound of Interest

Compound Name:
Ethyl 2-chloro-3-

methylisonicotinate

Cat. No.: B031184 Get Quote

An In-depth Technical Guide to the Cost and Availability of Ethyl 2-chloro-3-
methylisonicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-chloro-3-methylisonicotinate (CAS No: 301666-92-2) is a substituted pyridine

derivative that has garnered significant attention in medicinal chemistry and pharmaceutical

development.[1] Its structural features, particularly the presence of a reactive chlorine atom and

a carboxylic ester group on a methylated pyridine ring, make it a versatile building block for the

synthesis of more complex molecules. This guide provides a comprehensive overview of its

commercial availability, cost structure, synthetic pathways, and critical applications, with a

focus on its role as a key intermediate in the synthesis of targeted cancer therapies like

Sorafenib. Understanding the procurement and chemistry of this intermediate is crucial for

researchers planning multi-step syntheses and for professionals managing the supply chain for

active pharmaceutical ingredient (API) manufacturing.

Physicochemical Properties
A clear understanding of the compound's physical and chemical properties is fundamental for

its handling, storage, and application in synthetic chemistry. Key properties are summarized

below.
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Property Value Source

CAS Number 301666-92-2 [1]

Molecular Formula C₉H₁₀ClNO₂ [1]

Molecular Weight 199.63 g/mol [1]

IUPAC Name
ethyl 2-chloro-3-

methylpyridine-4-carboxylate
[2]

Canonical SMILES
CCOC(=O)C1=C(C)C(Cl)=NC

=C1
[1]

MDL Number MFCD03411665 [1]

Commercial Availability and Cost Analysis
Ethyl 2-chloro-3-methylisonicotinate is available from a range of chemical suppliers that

specialize in building blocks and intermediates for research and development purposes.

Availability spans from small, lab-scale quantities (grams) to bulk quantities (kilograms),

although larger amounts often require custom synthesis.

Procurement Workflow
The process of acquiring Ethyl 2-chloro-3-methylisonicotinate for research or development

follows a standard procurement workflow for specialized chemicals. This involves supplier

identification, quotation requests, quality verification, and logistical management.
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Caption: Procurement workflow for specialized chemical intermediates.

Key Suppliers and Pricing
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The cost of Ethyl 2-chloro-3-methylisonicotinate is influenced by order quantity, required

purity, and the supplier. While many vendors list the product, pricing is often not publicly

available and requires a formal quote, especially for quantities beyond a few grams.[2][3] This

is common for specialized intermediates where market demand is variable.

The table below lists representative suppliers. For comparison, the pricing for the closely

related analog, Methyl 2-chloro-3-methylisonicotinate (CAS: 787596-41-2), is included to

provide a general cost expectation for this class of compounds.

Supplier
Product
Name

CAS No. Pack Size Purity Price (USD)

Fisher

Scientific

Ethyl 2-

chloro-3-

methylisonico

tinate

301666-92-2 5G 95%
Price on

Request[3]

LGC

Standards

Ethyl 2-

chloro-3-

methylisonico

tinate

301666-92-2 Custom N/A
Quote

Required[2]

Appchem

Ethyl 2-

chloro-3-

methylisonico

tinate

301666-92-2 N/A N/A
Quote

Required[1]

Anichem

Methyl 2-

chloro-3-

methylisonico

tinate

787596-41-2 1g >95% $160.00[4]

Anichem

Methyl 2-

chloro-3-

methylisonico

tinate

787596-41-2 5g >95% $450.00[4]

Note: Prices are indicative as of early 2026 and subject to change. Bulk pricing will differ

significantly. Researchers should always request quotes from multiple suppliers.
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Synthesis and Manufacturing Insights
The synthesis of Ethyl 2-chloro-3-methylisonicotinate is not widely detailed in standard

organic synthesis literature but can be inferred from patent literature and publications focused

on the synthesis of its downstream products, such as Sorafenib.[5][6] The general approach

involves the construction of the substituted pyridine ring followed by chlorination and

esterification, or vice-versa.

A plausible synthetic strategy often starts from simpler, more readily available picolinic or

isonicotinic acid derivatives. The process is designed to be scalable and efficient to be viable

for industrial applications.[5]

Illustrative Synthetic Pathway
The following diagram illustrates a conceptual pathway for the synthesis, highlighting the key

chemical transformations involved.

Synthetic Pathway

3-Methyl-4-cyanopyridine
(Starting Material) 3-Methylisonicotinic AcidHydrolysis Ethyl 3-methylisonicotinate

Esterification
(Ethanol, Acid Cat.) Ethyl 2-chloro-3-methylisonicotinate

(Final Product)
Chlorination

Click to download full resolution via product page

Caption: Conceptual synthetic route to the target compound.

Representative Synthesis Protocol
The following protocol is a representative, multi-step procedure adapted from principles

described in synthetic chemistry literature for related pyridine compounds.

Step 1: Synthesis of Ethyl 3-methylisonicotinate from 3-Methylisonicotinic Acid

Setup: To a round-bottom flask equipped with a reflux condenser, add 3-methylisonicotinic

acid (1.0 eq).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b031184?utm_src=pdf-body
https://www.semanticscholar.org/paper/Synthesis-of-Sorafenib-Min/ca4a3b2d762a1b42e7da48f9b9dca3e01497e6c1
https://patents.google.com/patent/CN105085388A/en
https://www.semanticscholar.org/paper/Synthesis-of-Sorafenib-Min/ca4a3b2d762a1b42e7da48f9b9dca3e01497e6c1
https://www.benchchem.com/product/b031184?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents: Add absolute ethanol (10-20 volumes) to serve as both reagent and solvent.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

Reaction: Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

Workup: After completion, cool the reaction mixture to room temperature. Neutralize the acid

with a saturated solution of sodium bicarbonate.

Extraction: Extract the aqueous layer with ethyl acetate (3x volumes). Combine the organic

layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to

yield the crude ethyl 3-methylisonicotinate.

Step 2: Chlorination to Yield Ethyl 2-chloro-3-methylisonicotinate

N-Oxidation: Dissolve the ethyl 3-methylisonicotinate from the previous step (1.0 eq) in a

suitable solvent like dichloromethane. Add an oxidizing agent such as meta-

chloroperoxybenzoic acid (m-CPBA) portion-wise at 0°C. Allow the reaction to warm to room

temperature and stir until TLC indicates full conversion to the N-oxide.

Chlorination: To the N-oxide intermediate, add a chlorinating agent like phosphorus

oxychloride (POCl₃).

Reaction: Heat the mixture to reflux for several hours. The reaction progress should be

monitored by TLC or GC-MS.

Workup: Once the reaction is complete, cool the mixture and carefully quench it by pouring it

onto crushed ice.

Purification: Neutralize the solution with a base (e.g., sodium carbonate) and extract the

product with an organic solvent. The crude product is then purified, typically by column

chromatography on silica gel, to yield the final Ethyl 2-chloro-3-methylisonicotinate.

Quality Control and Analytical Methods
For its application in drug development, the purity of Ethyl 2-chloro-3-methylisonicotinate is

paramount. Suppliers typically provide a Certificate of Analysis (CoA) specifying the purity and
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the methods used for its determination.

Purity: Commercially available batches for R&D purposes typically have a purity of 95% or

higher.[3] For GMP (Good Manufacturing Practice) applications, purity requirements would

be significantly more stringent.

Analytical Techniques:

High-Performance Liquid Chromatography (HPLC): The primary method for assessing

purity and quantifying impurities.

Gas Chromatography (GC): Used for purity assessment, especially for checking residual

solvents.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical

structure and identity of the compound.

Mass Spectrometry (MS): Confirms the molecular weight and fragmentation pattern,

further validating the compound's identity.

Applications in Research and Drug Development
The principal application of Ethyl 2-chloro-3-methylisonicotinate is as a crucial building block

in the synthesis of multi-kinase inhibitors used in oncology.[7] The chlorine atom at the 2-

position of the pyridine ring is susceptible to nucleophilic aromatic substitution, allowing for the

introduction of various functional groups, which is a key step in building the final API.

Role in Sorafenib Synthesis: This intermediate is a precursor to the picolinamide core of

Sorafenib, a drug used to treat primary kidney cancer, advanced primary liver cancer, and

thyroid cancer. In the synthesis of Sorafenib, the chloro group is typically displaced by an

aminophenol derivative to form a diaryl ether linkage, a central feature of the final drug

molecule.[8][9] The efficiency and success of this coupling step are critical for the overall yield

and cost-effectiveness of the Sorafenib manufacturing process.[5]

Conclusion
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Ethyl 2-chloro-3-methylisonicotinate is a high-value chemical intermediate with a specialized

but critical role in the pharmaceutical industry, particularly in the manufacturing of kinase

inhibitors. While its availability is largely restricted to specialized chemical suppliers, it can be

procured in quantities suitable for both laboratory research and larger-scale production, though

often on a custom synthesis basis. The cost is reflective of its complex synthesis and is highly

dependent on the scale and purity required. For professionals in drug development, a thorough

understanding of its supply chain, synthesis, and quality control is essential for the successful

and efficient production of life-saving therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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